Cas no 138568-27-1 (cyclobakuchiol B)

• Product Name: cyclobakuchiol B
• CAS No: 138568-27-1
• MF: C₁₈H₂₄O
• MW: 256.382565498352
• CID: 2042005
• PubChem ID: 71342276
• Update Time: 2025-04-21

cyclobakuchiol B Chemical and Physical Properties

Names and Identifiers

• cyclobakuchiol B
• 4-(5-ethenyl-5-methyl-2-prop-1-en-2-ylcyclohexyl)phenol
• 4-[5-Ethenyl-5-methyl-2-(prop-1-en-2-yl)cyclohexyl]phenol
• 138568-27-1
• DTXSID40769063

• Inchi： 1S/C18H24O/c1-5-18(4)11-10-16(13(2)3)17(12-18)14-6-8-15(19)9-7-14/h5-9,16-17,19H,1-2,10-12H2,3-4H3
• InChI Key： DUTYKARAVUNUBK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1CC(C=C)(C)CCC1C(=C)C

Computed Properties

• Exact Mass: 256.182715385g/mol
• Monoisotopic Mass: 256.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols
• Natural Products and Extracts Plant Extracts Plant based Otholobium glandulosum